[4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-yl](3,5-dimethoxyphenyl)methanone

Specification

• Molecular Formula: C19H20N4O6S
• Molecular Weight: 432.5 g/mol
• IUPAC Name: [4-(2,1,3-benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]-(3,5-dimethoxyphenyl)methanone
• Standard InChI: InChI=1S/C19H20N4O6S/c1-27-14-10-13(11-15(12-14)28-2)19(24)22-6-8-23(9-7-22)30(25,26)17-5-3-4-16-18(17)21-29-20-16/h3-5,10-12H,6-9H2,1-2H3
• Standard InChI Key: DOZLHMNPNWLFGP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)N2CCN(CC2)S(=O)(=O)C3=CC=CC4=NON=C43)OC

Introduction

[Introduction to 4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone](pplx://action/followup)

The compound 4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone is a complex organic molecule that combines a benzoxadiazole moiety with a piperazine ring and a 3,5-dimethoxyphenyl group. This structure suggests potential applications in medicinal chemistry, particularly due to the presence of the benzoxadiazole and piperazine components, which are known for their biological activities.

Synthesis

The synthesis of such compounds typically involves multi-step organic reactions. For similar compounds, the process may include:

• Step 1: Formation of the benzoxadiazole moiety.

• Step 2: Synthesis of the piperazine derivative.

• Step 3: Coupling of the benzoxadiazole and piperazine components with the 3,5-dimethoxyphenyl group.

Analytical techniques like NMR spectroscopy and HPLC are used to confirm the structure and purity of the synthesized compound.

Biological Activity

While specific biological activity data for 4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone is not available, compounds with similar structures have shown potential in various biological applications:

• Antibacterial Activity: Some related compounds have demonstrated high antibacterial activity against Gram-positive and Gram-negative bacteria.

• Anti-cancer Properties: Benzoxadiazole-containing compounds have shown activity against tumor cells by inducing apoptosis and inhibiting proliferation.

Potential Applications

Given the structural components, this compound may have potential applications in:

• Medicinal Chemistry: The presence of benzoxadiazole and piperazine suggests potential therapeutic uses.

• Pharmacological Research: The compound's structure could be modified to enhance efficacy or specificity in biological applications.

Data Table: Comparison with Similar Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-ylmethanone	C19H17N5O4S	411.43	Potential medicinal applications
1-[4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]-3-methylbut-2-en-1-one	C15H18N4O4S	350.39	Not specified
1-[4-(2,1,3-Benzoxadiazol-4-ylsulfonyl)piperazin-1-yl]-2-(4-chlorophenoxy)ethanone	C18H17ClN4O5S	436.9	Potential anti-cancer properties